3-(1,4-Diazepane-1-carbonyl)pyridin-2-ol
Overview
Description
“3-(1,4-Diazepane-1-carbonyl)pyridin-2-ol” is a chemical compound with the molecular formula C11H15N3O2 and a molecular weight of 221.26 . It is also known as DPY. This compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H15N3O2/c15-10-9(3-1-5-13-10)11(16)14-7-2-4-12-6-8-14/h1,3,5,12H,2,4,6-8H2,(H,13,15) . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . Its molecular weight is 221.26 .Scientific Research Applications
Reactivity and Synthetic Applications
Synthesis of Heterocycles
The reactivity of nitrogen-silicon bonds has been explored to synthesize pyridines and furo[2,3-b][1,4]diazepines from 4-amino-1-azabutadienes via 1,2-dihydro-1,3,2-diazasilines. This method produces highly functionalized pyridine-2-carboxylates and 8,8a-dihydro-2H-furo[2,3-b][1,4]diazepin-2-ones, demonstrating the utility of diazepines in synthesizing complex heterocyclic structures (Barluenga et al., 1992).
Regiospecific Synthesis and Structural Studies
The synthesis and X-ray crystal structure analysis of 3,5-dihydro-4H-pyrido[2,3-b][1,4]diazepin-4-ones have been performed, showing the effect of fluoro-substituents on the structure and providing insights into the chemistry of diazepines and their potential applications in material science and pharmaceutical chemistry (Alonso et al., 2020).
Molecular Structure of Diazepines
A detailed study on the molecular structure of a specific diazepine derivative provides insights into the conformation and crystal packing of such compounds, which is crucial for understanding their reactivity and potential applications in designing functional materials (Toze et al., 2011).
Biologically Significant Transformations
- Synthesis of Biologically Relevant Heterocycles: Research into the synthesis of 1,3-amino alcohols and their phenol analogs into diverse families of N,O,S-heterocycles demonstrates the potential of diazepines in medicinal chemistry. This includes the synthesis of azetidines, pyrrolidines, indoles, and other heterocyclic compounds of significant biological importance (Palchykov & Gaponov, 2020).
properties
IUPAC Name |
3-(1,4-diazepane-1-carbonyl)-1H-pyridin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2/c15-10-9(3-1-5-13-10)11(16)14-7-2-4-12-6-8-14/h1,3,5,12H,2,4,6-8H2,(H,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYGIKDPHVCPEGL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCN(C1)C(=O)C2=CC=CNC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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